Cas no 1710293-10-9 ((4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol)

• Product Name: (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol
• CAS No: 1710293-10-9
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5161994
• Update Time: 2025-05-26

(4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

• Inchi： 1S/C14H13N3O2/c1-19-14-13-11(9-18)12(10-5-3-2-4-6-10)16-17(13)8-7-15-14/h2-8,18H,9H2,1H3
• InChI Key： USGVSQAZSIJENI-UHFFFAOYSA-N
• SMILES： C12=C(CO)C(C3=CC=CC=C3)=NN1C=CN=C2OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

(4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol and Its Significance in Modern Chemical Biology

The compound with the CAS number 1710293-10-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol, belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities. Its unique structural features make it a valuable scaffold for the development of novel therapeutic agents.

Heterocyclic compounds have long been recognized for their importance in medicinal chemistry due to their ability to interact with biological targets in complex ways. The pyrazolo[1,5-a]pyrazine core, a fused bicyclic system containing nitrogen atoms, is particularly noteworthy for its versatility in drug design. The presence of both methoxy and phenyl substituents in the molecule enhances its pharmacological potential by influencing its solubility, bioavailability, and binding affinity to biological targets.

Recent advancements in chemical biology have highlighted the importance of understanding the structural and functional relationships between small molecules and biological systems. The compound (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation.

In oncology research, the compound has shown promise as an inhibitor of certain kinases that are overexpressed in cancer cells. Kinases play a crucial role in cell signaling pathways that regulate growth, proliferation, and survival. By targeting these enzymes, the compound may help to disrupt the signaling networks that drive cancer progression. Preliminary studies have demonstrated its ability to inhibit the activity of specific kinases while maintaining low toxicity profiles, making it a promising lead for further development.

Additionally, the compound has been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and autoimmune disorders. The pyrazolo[1,5-a]pyrazine core has been shown to interact with various inflammatory pathways, potentially leading to novel therapeutic strategies. Research indicates that the methoxy and phenyl substituents play a critical role in modulating inflammatory responses by interacting with receptors and enzymes involved in the inflammatory cascade.

The neurodegenerative disease field has also seen interest in this compound due to its potential ability to cross the blood-brain barrier and interact with central nervous system targets. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and dysregulation of neuronal signaling pathways. The structural features of (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol suggest that it may be capable of interfering with these pathological processes by inhibiting key enzymes or modulating receptor activity.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the methoxy group at position 4 and the phenyl group at position 2 requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability, opening up new avenues for drug discovery.

In conclusion, the compound with CAS number 1710293-10-9, known as (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.